molecular formula C7H10N2S B3416005 2-(2-Pyrrolidinyl)-1,3-thiazole CAS No. 524674-17-7

2-(2-Pyrrolidinyl)-1,3-thiazole

Cat. No.: B3416005
CAS No.: 524674-17-7
M. Wt: 154.24 g/mol
InChI Key: OHXHYELTRYIFII-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “2-(2-Pyrrolidinyl)-1,3-thiazole” likely contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . Pyrrolidine is a common scaffold in drug discovery due to its ability to efficiently explore the pharmacophore space, contribute to the stereochemistry of the molecule, and increase three-dimensional coverage .


Synthesis Analysis

While specific synthesis methods for “this compound” are not available, pyrrolidine derivatives can be synthesized through ring construction from different cyclic or acyclic precursors, or functionalization of preformed pyrrolidine rings . For example, a novel strategy for the formation of different 3,2’-pyrrolidinyl-spirooxindoles and its 6-/7-membered analogs using an intramolecular cyclization via an oxidative C–H/N–H bond coupling procedure has been introduced .


Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, pyrrolidine derivatives can undergo various chemical reactions. For instance, an ammonium iodide/hydrogen peroxide-mediated intramolecular oxidative amination of 3-aminoalkyl-2-oxindoles can yield corresponding 3,2’-pyrrolidinyl spirooxindoles .

Scientific Research Applications

Anticonvulsant Agents

Thiazole-based pyrrolidinones and isoindolinediones, derivatives of 2-(2-Pyrrolidinyl)-1,3-thiazole, have been synthesized and evaluated for their anticonvulsant activity. These compounds showed significant efficacy in seizure models, with certain derivatives exhibiting a high protection index, indicating their potential as anticonvulsant agents. Computational studies, including pharmacokinetic predictions and docking studies, were also carried out to further understand their mechanism of action (Ghabbour et al., 2015).

Antibacterial Properties

A variety of thiazole derivatives have been synthesized, showing a wide range of antibacterial properties against both Gram-positive and Gram-negative bacteria. These compounds were evaluated for their effectiveness against several bacterial strains, demonstrating their potential as antibacterial agents. The structural diversity of these compounds allows for targeted synthesis aimed at combating specific bacterial infections (Sapijanskaitė-Banevič et al., 2020).

Antimycobacterial Activity

The synthesis of highly functionalized 2-(pyrrolidin-1-yl)thiazole frameworks has led to the discovery of compounds with notable antibacterial and antimycobacterial activities. These findings are crucial for the development of new treatments against mycobacterial infections, providing a foundation for future research in this area (Belveren et al., 2017).

Antioxidant Candidates

Novel heterocyclic compounds containing thiazole moieties have been synthesized and evaluated for their antioxidant potential. One particular study highlighted a compound with exceptional antioxidant activity, demonstrating the role of thiazole derivatives in combating oxidative stress. DFT and molecular docking studies were performed to correlate the structural features of these compounds with their antioxidant activities (Kaddouri et al., 2020).

Molecular Docking Studies

Various thiazole and pyridine derivatives have been synthesized and subjected to molecular docking studies to assess their antimicrobial potential. These studies have provided insights into the molecular interactions that govern the antimicrobial efficacy of these compounds, guiding the design of more effective antimicrobial agents (Abdelrazek et al., 2019).

Properties

IUPAC Name

2-pyrrolidin-2-yl-1,3-thiazole
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H10N2S/c1-2-6(8-3-1)7-9-4-5-10-7/h4-6,8H,1-3H2
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OHXHYELTRYIFII-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(NC1)C2=NC=CS2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H10N2S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

154.24 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

524674-17-7
Record name 2-(pyrrolidin-2-yl)-1,3-thiazole
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(2-Pyrrolidinyl)-1,3-thiazole
Reactant of Route 2
2-(2-Pyrrolidinyl)-1,3-thiazole
Reactant of Route 3
2-(2-Pyrrolidinyl)-1,3-thiazole
Reactant of Route 4
2-(2-Pyrrolidinyl)-1,3-thiazole
Reactant of Route 5
2-(2-Pyrrolidinyl)-1,3-thiazole
Reactant of Route 6
Reactant of Route 6
2-(2-Pyrrolidinyl)-1,3-thiazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.